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Compound of Interest

Compound Name: Boc-glu-ome

CAS No.: 72086-72-7

Cat. No.: B558319

Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of Boc-glu-ome.

This guide provides detailed procedural steps to ensure the safe handling of N-tert-

Butoxycarbonyl-L-glutamic acid methyl ester (Boc-glu-ome) in a laboratory setting. Adherence

to these protocols is critical for minimizing exposure risks and ensuring the integrity of your

research. Different isomers of this compound exist, and while some safety data sheets (SDS)

may indicate no known hazards for specific forms, others highlight potential risks such as skin,

eye, and respiratory irritation[1][2]. Therefore, a cautious and standardized approach to

handling is recommended.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when working with Boc-glu-ome.

The following table summarizes the required and recommended PPE for various stages of

handling.
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Body Part Required PPE
Recommended PPE

& Best Practices
Rationale

Eyes/Face

Tightly fitting safety

goggles conforming to

EN 166 (EU) or

NIOSH (US)

standards[2][3].

A full-face shield

should be used when

there is a significant

risk of splashing.

Protects against

splashes and airborne

particles that can

cause serious eye

irritation[2].

Hands
Chemical-resistant

nitrile gloves[4].

Double-gloving is

recommended for

enhanced protection.

Inspect gloves for any

signs of degradation

before use. Wash and

dry hands thoroughly

after glove removal[3]

[5].

Prevents direct skin

contact, which can

cause irritation[2].

Double-gloving

provides an additional

barrier in case of a

breach in the outer

glove.

Body Laboratory coat.

Wear fire/flame-

resistant and

impervious clothing for

added protection[2][3].

Ensure long pants and

closed-toe shoes are

worn at all times in the

laboratory[4].

Protects skin and

personal clothing from

spills and

contamination.

Respiratory

Work in a well-

ventilated area,

preferably a chemical

fume hood[2][3].

If exposure limits are

exceeded or if

irritation is

experienced, a full-

face respirator with an

appropriate cartridge

is necessary[2][3].

Minimizes the

inhalation of any dust

or aerosols which may

cause respiratory

irritation[2].
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A systematic workflow is essential for the safe handling of Boc-glu-ome. This section outlines

the procedural steps for receiving, storing, using, and disposing of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials.

Ensure the container is tightly sealed when not in use.

2. Handling and Use:

Before handling, ensure all required PPE is correctly worn.

Conduct all weighing and solution preparation within a certified chemical fume hood to

minimize inhalation exposure[2][3].

Avoid the formation of dust and aerosols[3][6].

In case of accidental contact, immediately follow the first-aid measures outlined in the

emergency response plan.

3. Disposal Plan:

All waste containing Boc-glu-ome, including contaminated PPE and empty containers, must

be treated as chemical waste.

Solid Waste: Collect solid Boc-glu-ome waste and contaminated materials (e.g., weighing

paper, gloves) in a clearly labeled, sealed container designated for solid chemical waste.

Liquid Waste: Collect solutions containing Boc-glu-ome in a labeled, sealed container for

liquid chemical waste.

Decontamination: Clean any contaminated surfaces with an appropriate solvent and collect

the cleaning materials as chemical waste.
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Arrange for disposal through your institution's Environmental Health & Safety (EHS) office[7].

Do not dispose of Boc-glu-ome down the drain unless specifically permitted by your

institution's guidelines for neutralized, non-hazardous waste[7].

Experimental Protocols
Emergency First-Aid Procedures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration and seek immediate medical attention[1][6].

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation persists, seek medical

attention[2][5].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Continue rinsing and seek immediate medical attention[2].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention[5][6].

Visual Workflow and Emergency Response
The following diagrams illustrate the standard operating procedure for handling Boc-glu-ome
and the immediate response plan for accidental spills.
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Cleanup & Disposal
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Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Boc-glu-ome.
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Caption: Emergency Response Plan for a Boc-glu-ome Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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